N-(2-methoxy-2-(3-methoxyphenyl)ethyl)-2,4-dimethylbenzenesulfonamide

• IUPAC Name: N-[2-methoxy-2-(3-methoxyphenyl)ethyl]-2,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C18H23NO4S/c1-13-8-9-18(14(2)10-13)24(20,21)19-12-17(23-4)15-6-5-7-16(11-15)22-3/h5-11,17,19H,12H2,1-4H3
• InChI Key: RLWKHNNRAACNHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)NCC(C2=CC(=CC=C2)OC)OC)C
• Molecular Formula: C18H23NO4S
• Molecular Weight: 349.4 g/mol

Description

The compound is a sulfonamide derivative, which is a class of organic compounds sharing a common functional group commonly represented as -S(=O)2-N-. Sulfonamides are known for their use in medicine, particularly as antibiotics.

Chemical Reactions Analysis

Sulfonamides, in general, are known to participate in various chemical reactions. They can act as bases, forming salts when treated with acids. They can also undergo hydrolysis under certain conditions.

Scientific Research Applications

Anti-HIV and Antifungal Activity

Research has demonstrated the potential use of benzenesulfonamides in the development of compounds with significant anti-HIV and antifungal properties. A study by Zareef et al. (2007) explored the synthesis of novel chiral and achiral N-[1-(1,3,4-oxadiazol-2ylthio)alkyl]-4-methyl/chloro/methoxybenzenesulfonamides and evaluated their anti-HIV and antifungal activities, showcasing the versatility of sulfonamides in pharmacological applications Zareef, Iqbal, Al-Masoudi, Zaidi, Arfan, & Shahzad, 2007.

Endothelin Antagonist Activity

The modification of benzenesulfonamide structures has led to the identification and development of potent endothelin-A (ETA) selective antagonists, such as those discussed by Murugesan et al. (1998). This research highlights the importance of structural modifications in enhancing the binding and functional activities of sulfonamides, potentially offering new avenues for the treatment of cardiovascular diseases Murugesan, Gu, Stein, Bisaha, Spergel, Girotra, Lee, Lloyd, Misra, Schmidt, Mathur, Stratton, Kelly, Bird, Waldron, Liu, Zhang, Lee, Serafino, Abboa-Offei, Mathers, Giancarli, Seymour, Webb, & Hunt, 1998.

Anticancer Properties

Sulfonamides have also been investigated for their anticancer properties. Zhang, Shi-jie, Hu, & Wei-Xiao (2010) synthesized and characterized a novel compound with potential anticancer activity, illustrating the role of sulfonamides in oncology research and their potential as therapeutic agents against cancer Zhang, Shi-jie, Hu, & Wei-Xiao, 2010.

Enzyme Inhibition for Alzheimer’s Disease

Sulfonamides derived from 4-methoxyphenethylamine have been synthesized and evaluated for their inhibitory effects on acetylcholinesterase, a key enzyme in the pathogenesis of Alzheimer’s disease. Abbasi et al. (2018) found that one of the synthesized compounds showed promising inhibitory activity, indicating potential therapeutic applications for Alzheimer’s disease Abbasi, Hassan, Aziz‐ur‐Rehman, Siddiqui, Shah, Raza, & Seo, 2018.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, sulfonamide antibiotics work by inhibiting bacterial synthesis of folic acid, which is essential for their growth.